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Compound of Interest

5-(4-Hydroxybenzyl)thiazolidine-
2,4-dione

Cat. No.: B029171

Compound Name:

Essential Safety and Handling Guide for 5-(4-
Hydroxybenzyl)thiazolidine-2,4-dione

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione (CAS
No. 74772-78-4). The information presented here is synthesized from available safety data for
the compound and its parent molecule, thiazolidine-2,4-dione, to ensure a comprehensive
understanding of safe laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-(4-Hydroxybenzyl)thiazolidine-2,4-
dione was not available. The following guidance is based on the hazard information provided
for the specific compound by chemical suppliers and supplemented with safety information
from the SDS of the parent compound, thiazolidine-2,4-dione.[1][2][3]

Hazard Identification and Classification

5-(4-Hydroxybenzyl)thiazolidine-2,4-dione is classified with the following hazards:
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

Signal Word: Warning

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is essential to minimize exposure and ensure personal

safety.
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PPE Category Item Specification
Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye and Face Protection Safety Goggles OSHA's eye and face

protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][2]

Skin Protection

Protective Gloves

Wear appropriate protective
gloves to prevent skin

exposure.[1]

Lab Coat/Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[1]

Respiratory Protection

Respirator

Follow OSHA respirator
regulations found in 29CFR
1910.134 or European
Standard EN 149. Use a
NIOSH or European Standard
EN 149 approved respirator

when necessary.[1]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and the safety of laboratory personnel.

Handling:

e Wash hands and face thoroughly after handling.[2]

» Use with adequate ventilation to minimize dust generation and accumulation.[1]

e Avoid contact with eyes, skin, and clothing.[1]
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e Avoid ingestion and inhalation.[1]

o Keep container tightly closed when not in use.[1]

Storage:

o Store in a cool, dry, and well-ventilated area.[1]

» Keep the container tightly closed.[1]

» Store away from incompatible materials such as oxidizing agents.[2]

Emergency Procedures: First Aid

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

If conscious and alert, rinse mouth and drink 2-4
Ingestion cupfuls of milk or water. Do NOT induce

vomiting. Get medical aid.[1]

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation o ) )
breathing is difficult, give oxygen. Get medical

aid.[1]

Get medical aid. Flush skin with plenty of soap
) and water for at least 15 minutes while removing
Skin Contact ) . .
contaminated clothing and shoes. Wash clothing

before reuse.[1]

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Disposal Plan
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Proper disposal of 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione and its containers is imperative
to prevent environmental contamination and ensure regulatory compliance.

Disposal of Unused Material and Waste:

¢ Dispose of contents and container to an approved waste disposal plant.[2]

o Waste material must be disposed of in accordance with national and local regulations.
e Leave chemicals in their original containers and do not mix with other waste.
Contaminated Packaging:

e Handle uncleaned containers in the same manner as the product itself.

Experimental Protocol Workflow

The following diagram illustrates a logical workflow for the safe handling of 5-(4-
Hydroxybenzyl)thiazolidine-2,4-dione in a laboratory setting.
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Caption: Safe Handling Workflow for 5-(4-Hydroxybenzyl)thiazolidine-2,4-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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